1-(Tetrahydrothiophen-3-yl)azetidin-3-ol
Overview
Description
1-(Tetrahydrothiophen-3-yl)azetidin-3-ol, also known as THTA, is a cyclic sulfonamide derivative with potential applications in medicinal chemistry and drug design. It is a heterocyclic compound with a five-membered ring structure containing a sulfur atom and an azetidine ring. THTA has been studied for its pharmacological properties and its ability to act as a prodrug.
Scientific Research Applications
Materials Science and Organic Electronics
Polythiophenes and Azetidine Conjugates in Thermoelectric Materials
Polythiophenes, closely related to thiophene-based compounds, have shown significant promise in thermoelectric applications. Research on poly(3,4-ethylenedioxythiophene) (PEDOT)-based materials highlights their potential in developing thermoelectric materials with desirable properties such as low thermal conductivity, flexibility, and high electrical conductivity. These materials are attractive for various applications, including wearable electronics and energy harvesting devices, due to their lightweight, flexible nature, and efficient energy conversion capabilities (R. Yue & Jingkun Xu, 2012). Enhancements in thermoelectric performance have also been achieved through effective treatment methods on PEDOT:PSS, demonstrating the significant potential of thiophene-based compounds in organic electronics (Zhengyou Zhu et al., 2017).
Drug Development and Biomedical Applications
Synthesis and Functionalization in Drug Research
Azetidine derivatives, including those with thiophene components, are of interest in the synthesis and functionalization of β-amino acid derivatives. These compounds play a critical role in medicinal chemistry, where they are utilized in the development of new pharmaceuticals. Metathesis reactions, for example, offer a pathway to access a variety of cyclic β-amino acids and densely functionalized derivatives, which are crucial in drug discovery and development (L. Kiss et al., 2018).
Tetrahydroisoquinolines in Therapeutics
While focusing on a different class of compounds, the study of tetrahydroisoquinolines highlights the broad therapeutic potential of nitrogen-containing heterocycles, similar in some respects to azetidines. These compounds have been explored for various therapeutic activities, including anticancer and CNS-targeted treatments, suggesting a potential area of research for azetidine derivatives in therapeutic applications (I. Singh & P. Shah, 2017).
properties
IUPAC Name |
1-(thiolan-3-yl)azetidin-3-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NOS/c9-7-3-8(4-7)6-1-2-10-5-6/h6-7,9H,1-5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GHSVGEVYCOFKBJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCC1N2CC(C2)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
159.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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